Cas no 41169-08-8 ((E)-2-Carboxy-alpha-((2-chlorophenyl)methylene)benzeneacetic acid)

• Product name: (E)-2-Carboxy-alpha-((2-chlorophenyl)methylene)benzeneacetic acid
• CAS No: 41169-08-8
• MF: C₁₆H₁₁ClO₄
• MW: 302.709143877029
• CID: 2634663
• PubChem ID: 6445760

(E)-2-Carboxy-alpha-((2-chlorophenyl)methylene)benzeneacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(E)-1-carboxy-2-(2-chlorophenyl)ethenyl]benzoic acid
• 41169-08-8
• Benzeneacetic acid, 2-carboxy-alpha-((2-chlorophenyl)methylene)-, (E)-
• (E)-2-Carboxy-alpha-((2-chlorophenyl)methylene)benzeneacetic acid
• Benzenacetic acid, 2-carboxy-alpha-((2-chlorophenyl)methylene)-, (E)-

• Inchi： InChI=1S/C16H11ClO4/c17-14-8-4-1-5-10(14)9-13(16(20)21)11-6-2-3-7-12(11)15(18)19/h1-9H,(H,18,19)(H,20,21)/b13-9+
• InChI Key： LCKJTJBSFUELDT-UKTHLTGXSA-N

Computed Properties

• Exact Mass: 302.0345865Da
• Monoisotopic Mass: 302.0345865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.6Ų